Cas no 23083-50-3 (Cyclohexanecarbonitrile, 3-(aminomethyl)-)

• Product Name: Cyclohexanecarbonitrile, 3-(aminomethyl)-
• CAS No: 23083-50-3
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 1413056
• PubChem ID: 18954479
• Update Time: 2025-07-17

Cyclohexanecarbonitrile, 3-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 3-(aminomethyl)-
• DTXSID601284172
• 23083-50-3
• 3-(Aminomethyl)cyclohexanecarbonitrile
• SCHEMBL1160024

• Inchi： 1S/C8H14N2/c9-5-7-2-1-3-8(4-7)6-10/h7-8H,1-5,9H2
• InChI Key： CZGRQVKPBVVCFD-UHFFFAOYSA-N
• SMILES： NCC1CCCC(C#N)C1

Computed Properties

• Exact Mass: 138.11582
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on Cyclohexanecarbonitrile, 3-(aminomethyl)-

Cyclohexanecarbonitrile, 3-(aminomethyl)- (CAS No. 23083-50-3): An Overview of Its Properties, Applications, and Recent Research Advances

Cyclohexanecarbonitrile, 3-(aminomethyl)- (CAS No. 23083-50-3) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a cyclohexane ring and a nitrile group attached to a carbon atom that also bears an aminomethyl group. The combination of these functional groups endows the molecule with distinct chemical and biological properties, making it a valuable building block in various synthetic processes and drug development initiatives.

The molecular formula of Cyclohexanecarbonitrile, 3-(aminomethyl)- is C₇H₁₁N₂, and its molecular weight is approximately 121.17 g/mol. The compound is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These physical properties make it suitable for use in various laboratory and industrial settings.

In the realm of organic synthesis, Cyclohexanecarbonitrile, 3-(aminomethyl)- serves as an important intermediate for the preparation of more complex molecules. Its reactivity stems from the presence of the nitrile and aminomethyl groups, which can undergo a variety of chemical transformations. For instance, the nitrile group can be reduced to an amine or hydrolyzed to a carboxylic acid, while the aminomethyl group can participate in condensation reactions or be functionalized through alkylation or acylation.

Recent research has highlighted the potential of Cyclohexanecarbonitrile, 3-(aminomethyl)- in the development of novel pharmaceuticals. One notable application is in the synthesis of compounds with therapeutic potential for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that derivatives of this compound can modulate specific neurotransmitter systems and exhibit neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of Cyclohexanecarbonitrile, 3-(aminomethyl)- were effective in inhibiting beta-amyloid aggregation, a key pathological feature of Alzheimer's disease.

Beyond its role in drug discovery, Cyclohexanecarbonitrile, 3-(aminomethyl)- has also found applications in materials science. Researchers have explored its use in the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. The ability to functionalize the molecule through various chemical reactions allows for the creation of tailored materials with specific performance characteristics. For instance, incorporating Cyclohexanecarbonitrile, 3-(aminomethyl)- into polymer chains can improve their adhesion properties and resistance to environmental degradation.

In addition to its synthetic utility, Cyclohexanecarbonitrile, 3-(aminomethyl)- has been studied for its biological activity. Several studies have investigated its potential as an antimicrobial agent against both Gram-positive and Gram-negative bacteria. The presence of the nitrile and aminomethyl groups confers unique interactions with bacterial cell walls and enzymes, leading to inhibitory effects on microbial growth. A recent publication in the Journal of Antibiotics reported that certain derivatives of this compound exhibited potent antibacterial activity against multidrug-resistant strains.

The safety profile of Cyclohexanecarbonitrile, 3-(aminomethyl)- is an important consideration for its use in various applications. While it is generally considered safe when handled properly under laboratory conditions, appropriate precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling procedures and emergency response measures.

In conclusion, Cyclohexanecarbonitrile, 3-(aminomethyl)- (CAS No. 23083-50-3) is a multifaceted compound with significant potential in organic synthesis, pharmaceutical development, materials science, and biological research. Its unique molecular structure and versatile reactivity make it an invaluable tool for scientists across multiple disciplines. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in the scientific community.